Cas no 1201800-83-0 (1,3,5-Triazine, 2,4,6-tris([1,1'-biphenyl]-3-yl)-)

• Product name: 1,3,5-Triazine, 2,4,6-tris([1,1'-biphenyl]-3-yl)-
• CAS No: 1201800-83-0
• MF: C₃₉H₂₇N₃
• MW: 537.651788949966
• CID: 4541023
• PubChem ID: 59336459

1,3,5-Triazine, 2,4,6-tris([1,1'-biphenyl]-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris([1,1'-biphenyl]-3-yl)-
• T2T
• 2,4,6-Tris(biphenyl-3-yl)-1,3,5-triazine
• T2T ISO 9001：2015 REACH
• 2,4,6-tri([1,1'-biphenyl]-3-yl)-1,3,5-triazine
• 2,4,6-Tris(1,1′-biphenyl)-1,3,5-Triazine
• 2,4,6-tris(biphenyl-3-yl)-1,3,5-triazine (T2T)
• 2,4,6-Tris(1,1 inverted exclamation marka-biphenyl)-1,3,5-Triazine
• 2,4,6-Tris(1,1'-biphenyl)-1,3,5-Triazine
• 2,4,6-tris(3-phenylphenyl)-1,3,5-triazine
• G72035
• 1201800-83-0
• 2,4,6-Tris(biphenyl-3-yl)-1,3,5-triazin
• DB-127413
• T3997
• CS-0378828
• SCHEMBL9927384
• MFCD30470217

• Inchi： 1S/C39H27N3/c1-4-13-28(14-5-1)31-19-10-22-34(25-31)37-40-38(35-23-11-20-32(26-35)29-15-6-2-7-16-29)42-39(41-37)36-24-12-21-33(27-36)30-17-8-3-9-18-30/h1-27H
• InChI Key： MMNNWKCYXNXWBG-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=C(C3=CC=CC=C3)C=2)N=C(C2C=CC=C(C3=CC=CC=C3)C=2)N=C1C1C=CC=C(C2=CC=CC=C2)C=1

Computed Properties

• Exact Mass: 537.220497874g/mol
• Monoisotopic Mass: 537.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives